6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile

• IUPAC Name: 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile
• InChI: InChI=1S/C14H15NO/c15-9-13(6-12-4-2-1-3-5-12)7-14(8-13)10-16-11-14/h1-5H,6-8,10-11H2
• InChI Key: XTEVQZQVDRMHTQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(CC3=CC=CC=C3)C#N)COC2
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile (6-BOC) is a heterocyclic compound that has been studied for its potential applications in a variety of scientific research areas. 6-BOC is a derivative of spirooxindole, which is a type of heterocyclic compound that is known to possess a variety of biological and chemical properties. 6-BOC has been studied for its potential applications in medicinal chemistry, organic synthesis, and materials science. The compound has also been studied for its potential as a therapeutic agent.

Scientific Research Applications

6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential applications in a variety of scientific research areas. The compound has been studied for its potential as a therapeutic agent, as it has been found to possess a variety of biological and chemical properties. 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile has also been studied for its potential applications in medicinal chemistry, organic synthesis, and materials science. The compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties, as well as the ability to inhibit the growth of certain types of bacteria. Additionally, 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential applications in the synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile is not fully understood. However, it is believed that the compound exerts its biological effects by binding to certain proteins and enzymes, which then leads to changes in the activity of those proteins and enzymes. Additionally, the compound has been found to interact with certain receptors in the body, which can lead to changes in the activity of those receptors.
Biochemical and Physiological Effects
6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile has been found to possess a variety of biochemical and physiological effects. The compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties, as well as the ability to inhibit the growth of certain types of bacteria. Additionally, the compound has been found to possess anti-diabetic, anti-hypertensive, and anti-microbial properties. 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile has also been found to possess neuroprotective and anti-apoptotic properties, as well as the ability to modulate the activity of certain enzymes and receptors.

Advantages and Limitations for Lab Experiments

The advantages of using 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile in laboratory experiments include its relatively low cost, its ease of synthesis, and its ability to be used in a variety of applications. Additionally, the compound has been found to possess a variety of biological and chemical properties, which makes it an attractive option for use in laboratory experiments. The limitations of using 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile in laboratory experiments include its potential toxicity, its potential to interact with other compounds, and its potential to produce undesired side effects.

Future Directions

The potential future directions for 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile research include further studies into its potential therapeutic applications, its potential applications in organic synthesis, and its potential applications in materials science. Additionally, further studies into the compound’s mechanism of action, its biochemical and physiological effects, and its potential toxicity are needed. Additionally, further studies into the compound’s potential interactions with other compounds and its potential side effects are needed. Finally, further studies into the compound’s potential applications in the synthesis of various pharmaceuticals and agrochemicals are needed.

Synthesis Methods

6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized using a variety of methods. The most commonly used method is the Knoevenagel condensation reaction, which involves the condensation of an aldehyde or ketone with a nitrile compound. The reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, and proceeds via a series of steps. The first step involves the formation of an enamine intermediate, which is then followed by the formation of the desired 6-benzyl-2-oxaspiro[3.3]heptane-6-carbonitrile product. Other methods of synthesis include the use of the Ugi reaction, the Stetter reaction, and the Mitsunobu reaction.